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Characterized Bimesityl Compound: Key
Information

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bimesityl

CAS No.: 4482-03-5

Cat. No.: S1916864

The table below summarizes the core findings from the research on a specific bimesityl organic

supramolecular complex [1] [2].

Feature Description

Compound Name Bimesityl-3,3'-dicarboxylic acid [1]

Key Finding Self-assembly that traps a planar cyclic water hexamer in its crystal lattice
[1]

Water Hexamer Serves as the basic structural motif of Ice 11 [1]

Significance

Hydrogen Bonding Water molecules within the hexamer are associated by eighteen O-H---O
hydrogen bonds [1]

Suggested Framework for Your Troubleshooting
Guides

Since direct troubleshooting information for this specific compound is limited, you can structure your

support center around common experimental challenges in related fields. Here's a potential FAQ outline:
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e FAQ: How can | confirm the presence of the planar cyclic water hexamer in my synthesized

complex?
e Troubleshooting Guide: What should | do if my crystal structure analysis does not show the

expected 18 O-H---O hydrogen bonds?
e FAQ: My supramolecular complex is not forming correctly. What are the critical steps in the

self-assembly process?
e Troubleshooting Guide: How can | optimize crystallization conditions to trap the water

clusters?

Experimental Protocol Overview

For characterizing a supramolecular complex like the one described, your experimental workflow would
involve synthesis, crystallization, and detailed structural analysis. The diagram below outlines this general

workflow.

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.smolecule.com/products/s1916864?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

(Start: Experiment DesigrD

'

Synthesis of
Bimesityl-3,3'-dicarboxylic acid

Crystallization
(Self-assembly process)

Data Collection
(X-ray Diffraction)

Structural Analysis &
Characterization

y

Identify Water Clusters
and Hydrogen Bonding

Click to download full resolution via product page

Title: Supramolecular Complex Characterization Workflow

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Characterized Bimesityl Compound: Key Information]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1916864#bimesityl-

characterization-difficulties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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